Cas no 2248269-93-2 (2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid)

• Product Name: 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid
• CAS No: 2248269-93-2
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 6270221
• PubChem ID: 137940738
• Update Time: 2025-11-07

2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-{[(benzyloxy)carbonyl]amino}-2,4-dimethylpyridine-3-carboxylic acid
• 2248269-93-2
• 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid
• EN300-6509296

• Inchi： 1S/C16H16N2O4/c1-10-8-13(17-11(2)14(10)15(19)20)18-16(21)22-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,19,20)(H,17,18,21)
• InChI Key： ZTAUNAQUULCORB-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C)=C(C(=O)O)C(C)=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid

Introduction to 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid (CAS No. 2248269-93-2) and Its Emerging Applications in Chemical Biology

2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid, identified by the CAS number 2248269-93-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse pharmacological activities and industrial applications. The presence of multiple functional groups, including a carboxylic acid moiety, an amide linkage, and aromatic rings, makes this compound a versatile scaffold for drug discovery and molecular probes.

The phenylmethoxycarbonylamino substituent at the 6-position of the pyridine ring introduces a significant level of chemical diversity, enabling modifications that can fine-tune biological activity. This feature has been exploited in recent years to develop novel compounds with enhanced binding affinity and selectivity towards biological targets. The 2,4-dimethyl substitution pattern further contributes to the steric and electronic properties of the molecule, influencing its interactions with biological systems.

In recent years, there has been a surge in research focused on harnessing pyridine derivatives for therapeutic purposes. The structural motif of 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid has been explored in several high-profile studies as a key component in the design of small-molecule inhibitors. These inhibitors target various biological pathways, including kinases, transcription factors, and enzyme systems critical for disease mechanisms. The compound’s ability to modulate these pathways makes it a promising candidate for further development in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a chiral building block. The presence of stereocenters allows for the synthesis of enantiomerically pure forms, which can exhibit markedly different biological activities. This has led to investigations into its role in asymmetric synthesis and catalysis, where it serves as a precursor for more complex molecules with tailored properties. The intersection of stereochemistry and bioactivity is an emerging frontier in drug discovery, and compounds like 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid are at the forefront of this research.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying novel bioactive molecules. The three-dimensional structure of 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid, derived from X-ray crystallography and molecular dynamics simulations, has been used to predict binding modes with target proteins. These predictions have guided experimental efforts to optimize lead compounds into viable drug candidates. Such integrative approaches highlight the importance of interdisciplinary collaboration between computational scientists and experimental chemists.

The compound’s solubility profile and stability under various conditions have also been subjects of detailed investigation. Solubility is a critical factor in drug formulation, as it determines bioavailability and delivery efficiency. Studies have shown that modifications to the carboxylic acid group can significantly influence solubility without compromising biological activity. These insights are being leveraged to develop formulations that enhance the therapeutic potential of derivatives of 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Pyridine-based molecules are known for their ability to form coordination complexes with metal ions, making them valuable ligands in catalysis and sensing technologies. The specific electronic properties imparted by the phenylmethoxycarbonylamino group allow for fine-tuning of metal-ligand interactions, which is essential for designing efficient catalysts or sensitive chemical sensors.

The synthesis methodologies for 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid have also seen significant innovation recently. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex pyridine derivatives efficiently. These methods often provide higher yields and selectivity compared to traditional synthetic routes, reducing waste and improving sustainability in chemical production.

The role of this compound in modulating immune responses has also been explored in preclinical studies. Pyridine derivatives are known to interact with various immune receptors and signaling pathways. By targeting these pathways selectively, compounds like 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid may offer novel therapeutic strategies for immune-related disorders such as autoimmune diseases or chronic inflammation.

Future directions in research on this compound include exploring its potential as an intermediate in peptide mimetics and peptidomimetics. The amide linkage can serve as a hinge point for designing molecules that mimic peptide functions while avoiding issues associated with peptide-based drugs, such as proteolytic degradation or immunogenicity.

The growing body of evidence supporting the bioactivity of 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid underscores its significance as a molecular scaffold in chemical biology. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain a cornerstone in the development of innovative therapeutics and materials.